4-tert-butyl-N-{[(4-methyl-2-pyridinyl)amino]carbonothioyl}benzamide

• IUPAC Name: 4-tert-butyl-N-[(4-methylpyridin-2-yl)carbamothioyl]benzamide
• InChI: InChI=1S/C18H21N3OS/c1-12-9-10-19-15(11-12)20-17(23)21-16(22)13-5-7-14(8-6-13)18(2,3)4/h5-11H,1-4H3,(H2,19,20,21,22,23)
• InChI Key: SYMIRSXRSGUOIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NC(=S)NC(=O)C2=CC=C(C=C2)C(C)(C)C
• Molecular Formula: C18H21N3OS
• Molecular Weight: 327.4 g/mol

Description

4-tert-butyl-N-{[(4-methyl-2-pyridinyl)amino]carbonothioyl}benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of thioamides and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-tert-butyl-N-{[(4-methyl-2-pyridinyl)amino]carbonothioyl}benzamide is not fully understood. However, it is believed that the compound exerts its cytotoxic effects by targeting the microtubule network in cancer cells. This disrupts the normal cellular processes and leads to cell death. Additionally, this compound has been found to inhibit the activity of certain enzymes that are essential for cancer cell survival.
Biochemical and Physiological Effects:
In addition to its potential applications in cancer research, 4-tert-butyl-N-{[(4-methyl-2-pyridinyl)amino]carbonothioyl}benzamide has been found to exhibit a range of biochemical and physiological effects. Studies have shown that this compound can modulate the activity of certain enzymes and receptors in the body. Additionally, this compound has been found to exhibit anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-tert-butyl-N-{[(4-methyl-2-pyridinyl)amino]carbonothioyl}benzamide in lab experiments is its potent cytotoxic effects against cancer cells. This makes it an ideal candidate for studying the mechanisms of cancer cell death and developing new anticancer therapies. However, one of the limitations of using this compound is its potential toxicity to normal cells. Therefore, careful consideration must be given to the dosage and administration of this compound in lab experiments.

Future Directions

There are several future directions for research on 4-tert-butyl-N-{[(4-methyl-2-pyridinyl)amino]carbonothioyl}benzamide. One area of research is the development of novel anticancer therapies based on the compound's mechanism of action. Additionally, further studies are needed to understand the compound's effects on normal cells and to develop strategies to minimize its toxicity. Finally, the potential applications of this compound in other areas of scientific research, such as neurobiology and immunology, should be explored.

Synthesis Methods

The synthesis of 4-tert-butyl-N-{[(4-methyl-2-pyridinyl)amino]carbonothioyl}benzamide involves the reaction of 4-tert-butylbenzoyl chloride with 4-methyl-2-pyridinethiol in the presence of a base. The resulting product is then treated with ammonium carbonate to obtain the final compound. This synthesis method has been well-established in the literature and has been used to produce large quantities of the compound for research purposes.

Scientific Research Applications

4-tert-butyl-N-{[(4-methyl-2-pyridinyl)amino]carbonothioyl}benzamide has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is its use as a potential anticancer agent. Studies have shown that this compound exhibits potent cytotoxic effects against a range of cancer cell lines, including breast, colon, and lung cancer cells. Additionally, this compound has been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest.